(2-Hydroxytrimethylene)bis(trimethylammonium) dibromide

• CAS No.: 58086-35-4
• Molecular Formula: C9H24Br2N2O
• Molecular Weight: 336.11 g/mol
• IUPAC Name: [2-hydroxy-3-(trimethylazaniumyl)propyl]-trimethylazanium;dibromide
• InChI: InChI=1S/C9H24N2O.2BrH/c1-10(2,3)7-9(12)8-11(4,5)6;;/h9,12H,7-8H2,1-6H3;2*1H/q+2;;/p-2
• InChI Key: BIKNTKSEMWGCDC-UHFFFAOYSA-L
• Canonical SMILES: C[N+](C)(C)CC(C[N+](C)(C)C)O.[Br-].[Br-]

Description

(2-Hydroxytrimethylene)bis(trimethylammonium) dibromide is a quaternary ammonium compound with the molecular formula C9H24Br2N2O. It is known for its applications in various fields, including chemistry, biology, and medicine. The compound is characterized by its two trimethylammonium groups connected by a hydroxytrimethylene bridge, and it is typically found as a dibromide salt.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2-Hydroxytrimethylene)bis(trimethylammonium) dibromide typically involves the reaction of trimethylamine with a suitable dihalide, such as 1,3-dibromopropane. The reaction proceeds via a nucleophilic substitution mechanism, where the trimethylamine displaces the bromide ions to form the quaternary ammonium compound. The reaction is usually carried out in an aqueous or alcoholic medium under reflux conditions to ensure complete conversion.

Industrial Production Methods

In an industrial setting, the production of this compound may involve continuous flow reactors to optimize the reaction conditions and improve yield. The use of high-purity starting materials and controlled reaction parameters, such as temperature and pH, is crucial to obtain a high-quality product. The final product is typically purified by recrystallization or other suitable methods to achieve the desired purity.

Chemical Reactions Analysis

Types of Reactions

(2-Hydroxytrimethylene)bis(trimethylammonium) dibromide can undergo various chemical reactions, including:

Substitution Reactions: The compound can participate in nucleophilic substitution reactions, where the bromide ions are replaced by other nucleophiles.

Oxidation and Reduction: The hydroxy group in the compound can be oxidized to form corresponding carbonyl compounds, while reduction reactions can convert it to other functional groups.

Common Reagents and Conditions

Nucleophiles: Common nucleophiles used in substitution reactions include hydroxide ions, alkoxides, and amines.

Oxidizing Agents: Oxidizing agents such as potassium permanganate or chromium trioxide can be used to oxidize the hydroxy group.

Reducing Agents: Reducing agents like sodium borohydride or lithium aluminum hydride can be employed for reduction reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions with hydroxide ions can yield the corresponding alcohol, while oxidation reactions can produce aldehydes or ketones.

Scientific Research Applications

Chemistry

In chemistry, (2-Hydroxytrimethylene)bis(trimethylammonium) dibromide is used as a phase transfer catalyst, facilitating the transfer of reactants between different phases in a reaction mixture. It is also employed in the synthesis of other quaternary ammonium compounds.

Biology

In biological research, the compound is used as a disinfectant and antiseptic due to its antimicrobial properties. It is effective against a wide range of microorganisms, including bacteria and fungi.

Medicine

In medicine, this compound is explored for its potential use in drug delivery systems. Its ability to form stable complexes with various drugs makes it a promising candidate for enhancing drug solubility and bioavailability.

Industry

In the industrial sector, the compound is used in the formulation of cleaning agents and detergents. Its surfactant properties help in the removal of dirt and grease from surfaces.

Mechanism of Action

The mechanism of action of (2-Hydroxytrimethylene)bis(trimethylammonium) dibromide involves its interaction with cellular membranes. The quaternary ammonium groups disrupt the lipid bilayer of microbial cell membranes, leading to cell lysis and death. This mechanism is similar to other quaternary ammonium compounds, which are known for their antimicrobial activity.

Comparison with Similar Compounds

Similar Compounds

(2-Hydroxytrimethylene)bis(trimethylammonium) dichloride: Similar in structure but with chloride ions instead of bromide.

Trimethylammonium bromide: A simpler quaternary ammonium compound with a single trimethylammonium group.

Decamethonium bromide: A bis-quaternary ammonium compound with a longer carbon chain.

Uniqueness

(2-Hydroxytrimethylene)bis(trimethylammonium) dibromide is unique due to its specific structure, which imparts distinct physicochemical properties. The presence of the hydroxy group and the trimethylene bridge enhances its solubility and reactivity compared to other quaternary ammonium compounds.